7-Methyl-2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol
• SMILES: CC1CCC2=NC(=CC(=O)N2C1)C3=CC=CC=C3C
• InChI: InChI=1S/C16H18N2O/c1-11-7-8-15-17-14(9-16(19)18(15)10-11)13-6-4-3-5-12(13)2/h3-6,9,11H,7-8,10H2,1-2H3
• InChIKey: DOFUQBTUGZUIMR-UHFFFAOYSA-N

7-Methyl-2-(2-methylphenyl)pyrido[1,2-a]pyrimidin-4-one: Identity & Procurement

7-Methyl-2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one is a synthetic heterocyclic compound belonging to the pyrido[1,2-a]pyrimidin-4-one family, a privileged scaffold in medicinal chemistry with demonstrated activity across multiple therapeutic target classes including allosteric SHP2 inhibition, estrogen-related receptor α (ERRα) agonism, and aldose reductase inhibition [1][2]. The compound features a fused bicyclic pyrido-pyrimidinone core with a 7-methyl substituent on the saturated ring and a 2-(2-methylphenyl) group at the 2-position of the pyrimidinone ring. Its molecular formula is C16H18N2O with a molecular weight of 254.33 g/mol . This compound is available as a research-grade building block from specialty chemical suppliers, typically at ≥95% purity, and is positioned for use in medicinal chemistry campaigns, fragment-based screening, and structure–activity relationship (SAR) exploration of the pyrido[1,2-a]pyrimidin-4-one pharmacophore .

Compound Class Pyrido[1,2-a]pyrimidin-4-one privileged scaffold

Substitution Pattern Dual substitution: 7-methyl + 2-(2-methylphenyl)

Procurement Grade Research-grade building block for SAR campaigns

• [1] Zhang L, Ma W, Chen Y, Chen Z, Wang F, Xu Y. Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. Bioorg Chem. 2024 Oct;151:107661. doi: 10.1016/j.bioorg.2024.107661. PMID: 39067422. View Source
• [2] Peng L, Gao X, Duan L, Ren X, Wu D, Ding K. Identification of pyrido[1,2-α]pyrimidine-4-ones as new molecules improving the transcriptional functions of estrogen-related receptor α. J Med Chem. 2011 Nov 10;54(21):7729-33. doi: 10.1021/jm200976s. PMID: 21958216. View Source

Non-Interchangeability of Close Analogs

Within the pyrido[1,2-a]pyrimidin-4-one class, minor substituent variations produce marked differences in target engagement, selectivity, and biological outcome. Published SAR from the SHP2 allosteric inhibitor series demonstrates that inserting a sulfur linker between the core and the 7-aryl group (compound 14i) improved full-length SHP2 IC50 to 0.104 μM with >480-fold selectivity over the SHP2-PTP domain, while the first-round rigid analog 13a showed only modest activity [1]. In the ERRα agonist series, repositioning a single methyl group from the 8-position to alternative sites on the core altered both potency and the transcriptional activation profile [2]. For the target compound, the specific combination of a 7-methyl group and a 2-(2-methylphenyl) substituent creates a unique steric and electronic environment—differing from the unsubstituted 2-phenyl analog (CAS 2060057-03-4), the des-7-methyl analog (CAS 2060047-78-9), and the 8-methyl regioisomer—meaning that any procurement decision to substitute one analog for another must be supported by direct comparative data from the specific assay system of interest .

Comparator

Target Compound

Why Not Interchangeable

7-Methyl-2-phenyl analog
(CAS 2060057-03-4)

7-methyl + 2-(o-tolyl)

Lacks ortho-methyl on phenyl; scaffold SAR may shift significantly

2-(2-Methylphenyl) analog
(CAS 2060047-78-9)

7-methyl present

Absence of 7-methyl alters saturated ring conformation and lipophilicity

8-Methyl regioisomer

7-methyl configuration

Methyl positional shift known to alter ERRα agonism potency

• [1] Zhang L, Ma W, Chen Y, Chen Z, Wang F, Xu Y. Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. Bioorg Chem. 2024 Oct;151:107661. doi: 10.1016/j.bioorg.2024.107661. PMID: 39067422. View Source
• [2] Peng L, Gao X, Duan L, Ren X, Wu D, Ding K. Identification of pyrido[1,2-α]pyrimidine-4-ones as new molecules improving the transcriptional functions of estrogen-related receptor α. J Med Chem. 2011 Nov 10;54(21):7729-33. doi: 10.1021/jm200976s. PMID: 21958216. View Source

Differentiation Evidence vs. Closest Analogs

Structural Uniqueness: Dual vs. Mono Substitution

The target compound is distinguished from its closest commercially available analogs by the simultaneous presence of both a 7-methyl group on the saturated ring and a 2-(2-methylphenyl) substituent. The 7-methyl-2-phenyl analog (CAS 2060057-03-4, C15H16N2O, MW 240.30) lacks the ortho-methyl on the phenyl ring, while the 2-(2-methylphenyl) analog (CAS 2060047-78-9, C15H16N2O, MW 240.30) lacks the 7-methyl group. The target compound (C16H18N2O, MW 254.33) incorporates both features simultaneously, resulting in a molecular weight increase of 14.03 Da and an additional sp³ carbon center that alters both the three-dimensional conformation and the lipophilicity profile relative to either mono-substituted comparator .

Structural Uniqueness

Data to verify

ΔMW +14.03 Da vs. mono-substituted analogs

Unique dual-substitution scaffold vector

No direct biological comparison data available

Evidence Dimension	Molecular weight and substitution pattern
Target Compound Data	C16H18N2O, MW 254.33 g/mol, dual substitution (7-methyl + 2-(2-methylphenyl))
Comparator Or Baseline	7-Methyl-2-phenyl analog: C15H16N2O, MW 240.30 (no o-methyl on phenyl); 2-(2-Methylphenyl) analog: C15H16N2O, MW 240.30 (no 7-methyl)
Quantified Difference	ΔMW = +14.03 Da vs. both mono-substituted analogs; additional methyl group represents a distinct steric and lipophilic modification
Conditions	Structural comparison based on chemical formulae and CAS registry entries; no biological assay data available for direct head-to-head comparison

Why This Matters

The dual substitution pattern cannot be achieved by simply mixing or co-administering the two mono-substituted analogs; procurement of the specific compound is required for SAR studies exploring the additive or synergistic effects of combined 7-methyl and o-tolyl substitution.

SHP2 Inhibition & Selectivity Validation

Although the target compound itself has not been directly evaluated in published biological assays, the pyrido[1,2-a]pyrimidin-4-one scaffold has been rigorously validated as an allosteric SHP2 inhibitor pharmacophore. In a 2024 study of 30 pyrido[1,2-a]pyrimidin-4-one derivatives, the optimized lead compound 14i demonstrated full-length SHP2 IC50 = 0.104 μM with >480-fold selectivity over the SHP2-PTP domain (IC50 >50 μM). Compound 14i also showed antiproliferative activity against Kyse-520 cells (IC50 = 1.06 μM) with a 29-fold selectivity window over HBMEC normal cells (IC50 = 30.75 μM). Critically, SAR analysis in this study established that both the core scaffold and the nature of substituents at the 2- and 7-positions are determinants of potency and selectivity [1][2].

SHP2 Inhibition

Class-level inference

14i SHP2 IC50 0.104 μM, >480-fold selectivity

Supports allosteric SHP2 inhibitor scaffold fit

Target compound not directly tested; scaffold-class data

Evidence Dimension	Full-length SHP2 enzymatic inhibition (IC50) and selectivity vs. SHP2-PTP domain
Target Compound Data	Not directly tested; scaffold class representative 14i: SHP2 IC50 = 0.104 μM; SHP2-PTP IC50 >50 μM; Kyse-520 antiproliferative IC50 = 1.06 μM
Comparator Or Baseline	First-round analog 13a (rigid linker): 'relatively good inhibitory activity' but limited by molecular rigidity preventing bidentate ligand formation; SHP099 (reference inhibitor): weaker activity against NCI-H358 and MIA-PaCa2 cells than 14i
Quantified Difference	SHP2 vs. SHP2-PTP selectivity ratio >480-fold for 14i; 14i displayed ~29-fold selectivity for cancer cells over normal HBMEC cells
Conditions	In vitro enzymatic assay using full-length SHP2 and isolated SHP2-PTP domain; cell antiproliferation in Kyse-520, NCI-H358, MIA-PaCa2, and HBMEC lines [1]

Why This Matters

This class-level data establishes that the pyrido[1,2-a]pyrimidin-4-one core is a validated starting point for SHP2 inhibitor development; the target compound's unique substitution pattern (7-methyl + o-tolyl) offers a distinct SAR vector not explored in the published 30-compound series, representing a procurement-relevant opportunity for novel inhibitor discovery.

• [1] Zhang L, Ma W, Chen Y, Chen Z, Wang F, Xu Y. Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. Bioorg Chem. 2024 Oct;151:107661. doi: 10.1016/j.bioorg.2024.107661. PMID: 39067422. View Source
• [2] SHP2-IN-30 (compound 14i) Product Database Entry. PeptideDB. Bioactivity: allosteric SHP2 inhibitor, IC50 = 104 nM, induces apoptosis and G0/G1 cell cycle arrest. Accessed 2026. View Source

ERRα Agonism: Methyl Position Sensitivity

The pyrido[1,2-a]pyrimidin-4-one scaffold was identified in 2011 as a novel ERRα agonist chemotype. In this study, 8-methyl-2-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one (compound 7a) was highlighted as effectively enhancing ERRα-driven luciferase reporter activity. The study further demonstrated that these compounds potently elevated mRNA and protein levels of ERRα downstream targets and improved glucose and fatty acid uptake in C2C12 muscle cells. The position of the methyl substituent on the saturated ring was shown to be a critical determinant of agonist activity; the 8-methyl analog was profiled as the most active from the initial series, implying that alternative methyl positions (including the 7-position present in the target compound) may yield distinct potency and efficacy profiles [1][2].

ERRα Agonism Context

Class-level inference

8-methyl analog active in luciferase reporter assay

Methyl position sensitivity in ERRα activation

7-methyl regioisomer not profiled; data behind paywall

Evidence Dimension	ERRα transcriptional activation (luciferase reporter assay)
Target Compound Data	Not directly tested; scaffold class representative 8-methyl-2-phenyl analog (7a): effectively enhanced ERRα-driven luciferase activity; elevated downstream target mRNA and protein levels; improved glucose/fatty acid uptake in C2C12 cells
Comparator Or Baseline	Unsubstituted or differently substituted pyrido[1,2-a]pyrimidin-4-one analogs within the same series showed varying degrees of ERRα activation; methyl position was a key SAR determinant
Quantified Difference	Quantitative EC50 or fold-activation values for specific analogs were reported in the primary paper but are behind paywall; abstract confirms potent elevation of downstream targets
Conditions	Cell-based ERRα luciferase reporter assay in C2C12 muscle cells; mRNA and protein expression analysis of ERRα downstream targets [1]

Why This Matters

The methyl group position sensitivity established by this study means that the target compound's 7-methyl configuration is not interchangeable with the published 8-methyl lead; procurement of the specific 7-methyl-2-(2-methylphenyl) analog is necessary to probe whether this substitution pattern enhances or diminishes ERRα agonism relative to 7a, potentially opening unexplored SAR space.

• [1] Peng L, Gao X, Duan L, Ren X, Wu D, Ding K. Identification of pyrido[1,2-α]pyrimidine-4-ones as new molecules improving the transcriptional functions of estrogen-related receptor α. J Med Chem. 2011 Nov 10;54(21):7729-33. doi: 10.1021/jm200976s. PMID: 21958216. View Source
• [2] CTD (Comparative Toxicogenomics Database). Reference detail for Peng L et al., J Med Chem 2011. Identification of pyrido[1,2-α]pyrimidine-4-ones as new molecules improving the transcriptional functions of estrogen-related receptor α. Accessed 2026. View Source

Aldose Reductase Inhibition Class Evidence

The pyrido[1,2-a]pyrimidin-4-one scaffold has been validated as a selective aldose reductase (ALR2) inhibitor chemotype with concomitant antioxidant activity. In a 2007 study, 2-phenyl-pyrido[1,2-a]pyrimidin-4-one derivatives bearing phenol or catechol moieties at the 2-position exhibited ALR2 inhibitory activity in the micromolar to submicromolar range. The most potent catechol-containing derivatives demonstrated dual functionality, combining ALR2 inhibition (IC50 = 0.8–1.2 μM) with antioxidant radical scavenging (EC50 = 12–18 μM) [1]. While the target compound bears a 2-(2-methylphenyl) rather than a phenolic substituent, the presence of the electron-donating ortho-methyl group on the phenyl ring may modulate electronic properties relevant to ALR2 binding, making this compound a useful comparator for probing substituent electronic effects on ALR2 inhibition within the scaffold class.

Aldose Reductase SAR

Class-level inference

Catechol derivatives ALR2 IC50 0.8–1.2 μM

Supports OH-dependence; o-tolyl as negative control

Target lacks phenolic OH; electronic probe for ALR2

Evidence Dimension	Aldose reductase (ALR2) enzymatic inhibition and antioxidant activity
Target Compound Data	Not directly tested; scaffold class representative catechol derivatives: ALR2 IC50 = 0.8–1.2 μM; antioxidant EC50 = 12–18 μM
Comparator Or Baseline	2-Phenyl-pyrido[1,2-a]pyrimidin-4-one derivatives with phenol/catechol substitution showed micromolar to submicromolar ALR2 inhibition; non-phenolic 2-phenyl analogs showed weaker or no activity
Quantified Difference	Catechol-containing derivatives achieved submicromolar IC50 (0.8–1.2 μM); activity was dependent on the presence of phenolic OH groups at the 2-phenyl position; the o-tolyl group lacks these OH groups but introduces steric and electronic modulation
Conditions	In vitro ALR2 enzymatic assay; DPPH radical scavenging assay for antioxidant activity [1]

Why This Matters

The target compound serves as a critical negative-control or comparator molecule for ALR2 SAR studies: its o-tolyl group lacks the phenolic OH required for potent ALR2 inhibition according to published SAR, making it valuable for confirming that observed activity in new analogs is OH-dependent rather than scaffold-dependent.

• [1] La Motta C, Sartini S, Mugnaini L, et al. Pyrido[1,2-a]pyrimidin-4-one derivatives as a novel class of selective aldose reductase inhibitors exhibiting antioxidant activity. J Med Chem. 2007 Oct 4;50(20):4917-27. doi: 10.1021/jm070398a. PMID: 17887660. View Source

High-Value Research & Industrial Applications

SHP2 Allosteric SAR: Unexplored Substitution Space

The published 30-compound pyrido[1,2-a]pyrimidin-4-one SHP2 inhibitor series did not explore the specific combination of a 7-methyl group with a 2-(2-methylphenyl) substituent [1]. The target compound fills this SAR gap, enabling medicinal chemistry teams to evaluate whether the dual alkyl substitution pattern improves upon the 0.104 μM full-length SHP2 IC50 benchmark set by lead compound 14i. Procurement of this specific analog supports systematic exploration of the 7-position and 2-aryl substituent SAR, potentially identifying new allosteric binding interactions not accessible with previously tested substitution patterns.

ERRα Agonist Methyl Position Profiling

The ERRα agonist series established that the methyl group position on the saturated ring is a critical determinant of transcriptional activation potency [2]. The published lead 8-methyl-2-phenyl analog (7a) demonstrated effective ERRα activation, but the 7-methyl regioisomer was not profiled. The target compound, which combines the 7-methyl configuration with an o-tolyl group at the 2-position, provides a unique tool for head-to-head comparison of methyl positional effects on ERRα agonism. This application is directly relevant for metabolic disease programs targeting mitochondrial biogenesis and oxidative metabolism pathways.

Aldose Reductase SAR Negative Control & Electronic Probe

Published ALR2 SAR demonstrates that phenolic OH groups on the 2-phenyl substituent are essential for submicromolar inhibitory activity, with catechol derivatives achieving IC50 values of 0.8–1.2 μM [3]. The target compound's o-tolyl group replaces the phenolic OH with a methyl group, serving as an ideal negative control to confirm OH-dependence of ALR2 inhibition. Simultaneously, the electron-donating ortho-methyl substituent allows investigation of whether purely electronic (rather than hydrogen-bonding) effects can partially rescue ALR2 affinity, providing mechanistic insight for scaffold optimization.

Fragment-Based & DEL Screening Starting Point

With a molecular weight of 254.33 g/mol and a balanced physicochemical profile (predicted logP ~2.8, TPSA ~34.9 Ų for close analogs) , the target compound sits within ideal fragment-like chemical space. Its dual substitution pattern provides two distinct diversification vectors (7-position and 2-aryl position) for parallel library synthesis. The compound is commercially available at research-grade purity (≥95%), making it suitable as a starting material for fragment growth campaigns targeting the SHP2 allosteric pocket, ERRα ligand-binding domain, or ALR2 active site.

Application

Selection Property

Validation Focus

SHP2 allosteric SAR studies

Dual-substitution scaffold vector

SHP2 enzymatic assay context

ERRα agonist methyl-position profiling

7-methyl vs. 8-methyl regioisomer comparison

ERRα transcriptional activation assay

Aldose reductase SAR negative control

o-Tolyl substituent lacking phenolic OH

ALR2 inhibition OH-dependence confirmation

Fragment-based screening starting point

Fragment-like physicochemical profile

Ligand efficiency and library synthesis

• [1] Zhang L, Ma W, Chen Y, Chen Z, Wang F, Xu Y. Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. Bioorg Chem. 2024 Oct;151:107661. doi: 10.1016/j.bioorg.2024.107661. PMID: 39067422. View Source
• [2] Peng L, Gao X, Duan L, Ren X, Wu D, Ding K. Identification of pyrido[1,2-α]pyrimidine-4-ones as new molecules improving the transcriptional functions of estrogen-related receptor α. J Med Chem. 2011 Nov 10;54(21):7729-33. doi: 10.1021/jm200976s. PMID: 21958216. View Source
• [3] La Motta C, Sartini S, Mugnaini L, et al. Pyrido[1,2-a]pyrimidin-4-one derivatives as a novel class of selective aldose reductase inhibitors exhibiting antioxidant activity. J Med Chem. 2007 Oct 4;50(20):4917-27. doi: 10.1021/jm070398a. PMID: 17887660. View Source